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Disclaimer: Ammonium picrate (also known as Explosive D or Dunnite) is a hazardous and
highly explosive material.[1][2] This document is intended for informational purposes for
qualified researchers and professionals and is not a substitute for comprehensive safety
training, official Safety Data Sheets (SDS), and established institutional safety protocols.
Always consult with explosive safety experts and adhere to all applicable local, state, and
federal regulations before handling or storing this material.[3][4] Improper handling can result in
severe injury or death.

Frequently Asked Questions (FAQs)
Q1: What is ammonium picrate and why is its stability a concern?

Ammonium picrate is an ammonium salt of picric acid.[5] While it was developed as a
relatively insensitive explosive suitable for military applications like armor-piercing shells, its
long-term stability is a significant concern.[5][6] Over time, or under improper storage
conditions, it can become more sensitive to shock, friction, and heat, increasing the risk of
accidental detonation.[4][7][8]

Q2: What are the primary factors that decrease the long-term stability of ammonium picrate?

Several factors can compromise the stability of ammonium picrate during long-term storage:
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o Heat: Exposure to heat or prolonged storage at elevated temperatures can lead to
decomposition and increase its sensitivity.[8][9]

» Shock and Friction: Ammonium picrate is sensitive to shock and friction, especially when
dry.[4][7] This sensitivity can increase as the material ages or degrades.

» Moisture: While wetting with at least 10% water by mass significantly reduces its sensitivity
to shock and friction for transportation and handling, fluctuating moisture levels can be
problematic.[6][10][11] In the presence of moisture, it can react with certain metals.[6]

o Contact with Metals: Ammonium picrate can react with metals, particularly in the presence
of moisture, to form metallic picrates.[4][6] These picrate salts are often far more sensitive to
shock, heat, and friction than ammonium picrate itself, posing a severe explosion hazard.
[4][11]

o Contamination: Contact with incompatible materials, such as reducing agents, concrete, and
plaster, can cause violent reactions or the formation of more sensitive compounds.[3][4]

Q3: Which materials are incompatible with ammonium picrate?

Ammonium picrate must be stored away from a range of materials to prevent dangerous
reactions:

o Metals: Avoid contact with lead, iron, copper, and their alloys.[6] Reactions can form highly
sensitive and explosive metallic picrates.[4]

o Concrete and Plaster: Contact can produce salts of picric acid that are more shock-sensitive.

[4]
e Reducing Agents: Violent reactions can occur.[3][4]

e Sources of Ignition: Open flames, sparks, and other ignition sources must be strictly
prohibited in storage and handling areas.[3][10]

Q4: What is the role of water in the storage of ammonium picrate?
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Water acts as a desensitizing agent. Ammonium picrate wetted with not less than 10% water
is classified as a flammable solid rather than a mass explosion hazard, as the water greatly
reduces its sensitivity to shock and friction.[10][11] For safety during transport and storage, it is
often kept in this wetted state.[4] However, it is crucial that the material remains consistently
wet, as drying out will return it to its more dangerous, explosive state.[7]

Q5: What are the visual signs of potential instability or degradation in stored ammonium
picrate?

While chemical analysis is required for a definitive assessment, researchers should be aware
of any changes in the material's appearance. The material is typically a yellow, orange, or red
crystalline solid.[6][8] Any unexpected color changes, signs of reaction with its container, or
changes in crystalline structure should be treated as a sign of potential instability. If degradation
is suspected, the material should not be handled, and explosive safety experts should be
consulted immediately.

Factors Influencing Ammonium Picrate Stability

The following table summarizes key factors that can negatively impact the stability of
ammonium picrate and the recommended control measures for safe storage.
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Factor

Impact on Stability

Recommended Control
Measures

High Temperature / Heat

Accelerates decomposition;

increases sensitivity.[8][9]

Store in a cool, well-ventilated

area away from heat sources.

[3]

Shock / Friction

Can cause detonation,

especially when dry.[4][8]

Handle with extreme care; use
only non-sparking tools; avoid

dropping or impact.[3]

Drying Out

Significantly increases

sensitivity to shock and friction.

[719]

If stored wet, maintain
consistent moisture level
(typically >10% water).[10]

Contact with Metals

Forms highly sensitive and

explosive metallic picrates.[4]

[6]

Store in non-metallic
containers; avoid all contact

with incompatible metals.[3]

Contact with Bases

Reacts with concrete and
plaster to form more sensitive

salts.[4]

Ensure storage is away from

concrete or plaster surfaces.[3]

Contamination

Violent reactions with reducing

agents and other chemicals.[3]

Store separately from all

incompatible materials.[4]

Ignition Sources

High risk of fire and explosion.

[3]19]

Prohibit all ignition sources
(sparks, open flames,
smoking) in storage areas.[3]
[10]

Experimental Protocols and Methodologies

Note: Due to the extreme hazards associated with ammonium picrate, this document does not

provide experimental protocols for its synthesis, modification, or stabilization. Such activities

should only be conducted by trained professionals in specialized facilities designed for handling

explosive materials, and in strict accordance with established safety procedures.

Diagrams
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Factors Leading to Ammonium Picrate Destabilization
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Caption: Factors leading to the destabilization of ammonium picrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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